molecular formula C8H12O B8572377 Bicyclo[2.2.1]hept-2-ene-1-methanol CAS No. 68232-84-8

Bicyclo[2.2.1]hept-2-ene-1-methanol

Cat. No.: B8572377
CAS No.: 68232-84-8
M. Wt: 124.18 g/mol
InChI Key: NSTVHFOHEYKXRQ-UHFFFAOYSA-N
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Description

Bicyclo[2.2.1]hept-2-ene-1-methanol is a useful research compound. Its molecular formula is C8H12O and its molecular weight is 124.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

68232-84-8

Molecular Formula

C8H12O

Molecular Weight

124.18 g/mol

IUPAC Name

1-bicyclo[2.2.1]hept-2-enylmethanol

InChI

InChI=1S/C8H12O/c9-6-8-3-1-7(5-8)2-4-8/h1,3,7,9H,2,4-6H2

InChI Key

NSTVHFOHEYKXRQ-UHFFFAOYSA-N

Canonical SMILES

C1CC2(CC1C=C2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

subjecting norbornene methyl acetate (IIIB) to trans-esterification reaction in the presence of methanol and sodium methoxide at a temperature of from about 40° C. to about 50° C. to form norbornene methanol (IB):
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